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Introduction
5-Nonadecylresorcinol, a member of the alkylresorcinol family of phenolic lipids, has

garnered increasing interest within the scientific community for its diverse biological activities

and potential therapeutic applications. Alkylresorcinols are naturally occurring compounds

found in various whole grains, bacteria, and fungi. 5-Nonadecylresorcinol, specifically, is

characterized by a 1,3-dihydroxybenzene (resorcinol) ring with a 19-carbon alkyl chain

attached at the 5th position. This amphiphilic structure is believed to be a key determinant of its

biological functionality, allowing it to interact with cellular membranes and modulate various

signaling pathways. This in-depth technical guide provides a comprehensive review of the

existing literature on 5-Nonadecylresorcinol, focusing on its synthesis, biological activities,

and underlying mechanisms of action. The information is presented to support further research

and development of this promising compound for therapeutic purposes.

Chemical and Physical Properties
5-Nonadecyl-1,3-benzenediol, another name for 5-Nonadecylresorcinol, is a solid at room

temperature with a melting point ranging from 96.5 to 97.5 °C. Its chemical and physical

properties are summarized in the table below.
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Property Value Source

Molecular Formula C25H44O2 PubChem

Molecular Weight 376.6 g/mol PubChem

Melting Point 96.5 - 97.5 °C Human Metabolome Database

Chemical Class
Phenolic Lipids -> Alkyl

resorcinols and derivatives
LIPID MAPS

Synthesis and Isolation
While specific, detailed protocols for the chemical synthesis of 5-Nonadecylresorcinol are not

extensively reported in readily available literature, general methods for the synthesis of 5-

alkylresorcinols can be adapted. One common approach involves the Friedel-Crafts acylation

of resorcinol with a long-chain fatty acid (in this case, nonadecanoic acid) or its corresponding

acid chloride, followed by a reduction of the resulting ketone.

Alternatively, 5-n-alkylresorcinols, including the C19:0 homolog, can be extracted and isolated

from natural sources. A study by Żarnowski and colleagues (2017) outlines a method for

obtaining individual alkylresorcinol homologs from spelt bran. This process involves a two-step

ultrasound-assisted extraction (UAE) followed by column chromatography.

Experimental Protocol: Isolation from Spelt Bran
1. Extraction:

Spelt bran (1 kg) is subjected to ultrasound-assisted extraction with 70% methanol (v/v) at a

temperature below 40 °C (5 x 15 min).

The bran is then extracted with acetone (5 x 15 min).

The extracts are filtered and concentrated under reduced pressure at 40 °C.

2. Column Chromatography:

The acetone extract is subjected to silica gel column chromatography with a hexane-ethyl

acetate gradient to yield fractions containing the alkylresorcinol mixture.
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Further separation of individual homologs (including C19:0) is achieved using octadecyl

column chromatography with a methanol-water solvent system.[1]

Biological Activities and Mechanisms of Action
5-Nonadecylresorcinol and related 5-alkylresorcinols exhibit a range of biological activities,

including anticancer, anti-inflammatory, and antioxidant effects.

Anticancer Activity
The anticancer properties of 5-alkylresorcinols have been investigated in the context of

colorectal cancer. A recent study demonstrated that 5-alkylresorcinols can inhibit the growth of

colorectal cancer cells by activating Hematopoietic Cell-Specific Lyn Substrate 1 (HCLS1) and

suppressing the Toll-like Receptor 4 (TLR4)/Myeloid Differentiation primary response 88

(MYD88)/Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling

pathway.[2]

The TLR4/MYD88/NF-κB pathway is a critical inflammatory signaling cascade often

dysregulated in cancer. 5-Alkylresorcinols have been shown to downregulate this pathway,

leading to reduced proliferation and tumor growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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